Cas no 2095746-72-6 (N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide)
N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxamide, N-[4-chloro-3-[[(3,4-dihydro-3-oxo-2H-1,4-benzoxazin-7-yl)amino]carbonyl]phenyl]-
- N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide
-
- MDL: MFCD33020996
- Inchi: 1S/C19H14ClN5O4/c20-14-3-1-11(23-18(27)10-7-21-22-8-10)5-13(14)19(28)24-12-2-4-15-16(6-12)29-9-17(26)25-15/h1-8H,9H2,(H,21,22)(H,23,27)(H,24,28)(H,25,26)
- InChI Key: HHTNDRYAJNQCEV-UHFFFAOYSA-N
- SMILES: N1C=C(C(NC2=CC=C(Cl)C(C(NC3C=C4OCC(=O)NC4=CC=3)=O)=C2)=O)C=N1
N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-251049-0.05g |
N-{4-chloro-3-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoyl]phenyl}-1H-pyrazole-4-carboxamide |
2095746-72-6 | 95% | 0.05g |
$1172.0 | 2024-06-19 | |
| Enamine | EN300-251049-0.1g |
N-{4-chloro-3-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoyl]phenyl}-1H-pyrazole-4-carboxamide |
2095746-72-6 | 95% | 0.1g |
$1412.0 | 2024-06-19 | |
| 1PlusChem | 1P02AGFS-50mg |
N-{4-chloro-3-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoyl]phenyl}-1H-pyrazole-4-carboxamide |
2095746-72-6 | 90% | 50mg |
$1511.00 | 2023-12-19 | |
| 1PlusChem | 1P02AGFS-100mg |
N-{4-chloro-3-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoyl]phenyl}-1H-pyrazole-4-carboxamide |
2095746-72-6 | 90% | 100mg |
$1808.00 | 2023-12-19 |
N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide
Comprehensive Analysis of N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide (CAS No. 2095746-72-6)
The compound N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide, identified by CAS No. 2095746-72-6, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This benzoxazine-derived molecule combines a pyrazole moiety with a carboxamide group, making it a subject of interest for its unique properties and applications. Researchers are increasingly focusing on such hybrid structures due to their versatility in drug discovery and development.
One of the key features of N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide is its potential role in targeting specific enzymatic pathways. The presence of both benzoxazine and pyrazole rings suggests possible interactions with proteins involved in inflammation or metabolic regulation. Recent studies highlight the growing demand for small-molecule inhibitors and modulators, which aligns with the structural attributes of this compound. Its CAS No. 2095746-72-6 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.
From a synthetic chemistry perspective, the preparation of N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide involves multi-step organic transformations. The incorporation of the chlorophenyl group and the carbamoyl linkage requires precise control over reaction conditions to ensure high yield and purity. Such synthetic challenges are often discussed in forums and publications, making this compound a topic of interest for chemists exploring heterocyclic chemistry and medicinal chemistry.
In the context of drug discovery, N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide has been evaluated for its bioactivity in various assays. Preliminary data suggest its potential as a lead compound for further optimization. The pyrazole-4-carboxamide fragment, in particular, is known for its ability to engage with biological targets, making it a valuable scaffold in the design of therapeutic agents. Researchers are also investigating its pharmacokinetic properties to assess its suitability for in vivo studies.
The growing interest in personalized medicine and targeted therapies has further amplified the significance of compounds like N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide. Its structural complexity allows for fine-tuning to enhance selectivity and potency, addressing the need for more effective treatments with fewer side effects. Online searches for benzoxazine derivatives and pyrazole-based drugs have surged, indicating a strong market and academic demand for innovative molecules.
In summary, N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide (CAS No. 2095746-72-6) stands out as a promising candidate in modern chemical and pharmaceutical research. Its hybrid structure, combined with its potential bioactive properties, positions it as a valuable tool for scientists exploring new frontiers in drug development and molecular design. As research progresses, this compound is likely to gain even more attention for its contributions to advancing healthcare solutions.
2095746-72-6 (N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)